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Compound of Interest

Compound Name: 2-Hydroxyanthraquinone

Cat. No.: B1200814

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with 2-
Hydroxyanthraquinone. Adherence to these guidelines is critical for ensuring personal safety
and proper disposal.

Essential Safety & Physical Data

A thorough understanding of the physical and chemical properties of 2-
Hydroxyanthraquinone is the first line of defense in its safe handling. The following table
summarizes key quantitative data for this compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1200814?utm_src=pdf-interest
https://www.benchchem.com/product/b1200814?utm_src=pdf-body
https://www.benchchem.com/product/b1200814?utm_src=pdf-body
https://www.benchchem.com/product/b1200814?utm_src=pdf-body
https://www.benchchem.com/product/b1200814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C14HsO3 [1112]
Molecular Weight 224.21 g/mol [11[2][3]
Appearance Yellow to green-yellow solid [4]
Melting Point 314°C (acetic acid) [5]
Boiling Point 325.61°C (rough estimate) [1]

- DMSO: 30 mg/mL[1][6], DMF:
Solubility [1][3][6]
5 mg/mL[1][3][6]

H411: Toxic to aquatic life with
GHS Hazard Statements ) [21[7]
long lasting effects

Operational Plan: From Preparation to Post-
Handling

Strict adherence to the following procedural steps is mandatory to minimize exposure and
ensure a safe laboratory environment.

Preparation

» Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for 2-
Hydroxyanthraquinone.

o Designated Work Area: All work with 2-Hydroxyanthraquinone powder must be conducted
in a designated area, such as a chemical fume hood or a powder weighing station, to control
dust.

e Personal Protective Equipment (PPE): Don the following required PPE before entering the
designated work area:

o Eye Protection: Chemical safety goggles.

o Hand Protection: Nitrile gloves.
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o Body Protection: A lab coat.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.

Handling

e Weighing and Transfer:

o Carefully weigh the desired amount of 2-Hydroxyanthraquinone in a tared container
within the fume hood.

o Avoid creating dust. If any powder spills, clean it up immediately following the spill cleanup
protocol.

¢ Dissolution:

o When preparing solutions, slowly add the 2-Hydroxyanthraquinone powder to the
solvent to prevent splashing.

o If sonication is required for dissolution, ensure the container is securely capped.[3]

e Post-Handling:
o After handling, decontaminate all surfaces and equipment with an appropriate solvent.
o Carefully remove PPE, avoiding self-contamination.

o Wash hands thoroughly with soap and water.

Disposal Plan: Managing 2-Hydroxyanthraquinone
Waste

Proper disposal of 2-Hydroxyanthraquinone and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Solid Waste: All solid waste contaminated with 2-Hydroxyanthraquinone, including unused
powder, contaminated weigh boats, and paper towels, must be collected in a designated,
labeled, and sealed hazardous waste container.

Ligquid Waste: Solutions containing 2-Hydroxyanthraquinone should be collected in a
separate, clearly labeled hazardous liquid waste container.

Contaminated PPE: Used gloves, lab coats, and any other contaminated PPE must be
disposed of as hazardous waste in a designated container.

Disposal Procedure

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the
chemical name "2-Hydroxyanthraquinone."

Storage: Store hazardous waste containers in a designated, secure area away from
incompatible materials.

Pickup: Arrange for the collection and disposal of the hazardous waste through your
institution's licensed hazardous waste management service. Do not dispose of 2-
Hydroxyanthraquinone down the drain or in regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of 2-

Hydroxyanthraquinone.
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Safe Handling Workflow for 2-Hydroxyanthraquinone
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Caption: Workflow for the safe handling of 2-Hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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